Cas no 885693-10-7 (1,3,2-DIOXABORINANE, 2-(3,6-DIHYDRO-2H-THIOPYRAN-4-YL)-5,5-DIMETHYL-)

• Product Name: 1,3,2-DIOXABORINANE, 2-(3,6-DIHYDRO-2H-THIOPYRAN-4-YL)-5,5-DIMETHYL-
• CAS No: 885693-10-7
• MF: C₁₀H₁₇BO₂S
• MW: 212.116781949997
• CID: 3183454
• PubChem ID: 59128599
• Update Time: 2025-04-21

1,3,2-DIOXABORINANE, 2-(3,6-DIHYDRO-2H-THIOPYRAN-4-YL)-5,5-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-DIOXABORINANE, 2-(3,6-DIHYDRO-2H-THIOPYRAN-4-YL)-5,5-DIMETHYL-
• 2-(3,6-dihydro-2H-thiopyran-4-yl)-5,5-dimethyl-[1,3,2]dioxaborinane
• 2-(3,6-dihydro-2H-thiopyran-4-yl)-5,5-dimethyl-1,3,2-dioxaborinane
• DB-133376
• WJCZFVSGSDOFHR-UHFFFAOYSA-N
• 885693-10-7
• SCHEMBL2939523

• Inchi： 1S/C10H17BO2S/c1-10(2)7-12-11(13-8-10)9-3-5-14-6-4-9/h3H,4-8H2,1-2H3
• InChI Key： WJCZFVSGSDOFHR-UHFFFAOYSA-N
• SMILES： S1CC=C(B2OCC(C)(C)CO2)CC1

Computed Properties

• Exact Mass: 212.1042311Da
• Monoisotopic Mass: 212.1042311Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų